Cas no 2680806-95-3 (benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate)

• Product Name: benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate
• CAS No: 2680806-95-3
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 5845401
• PubChem ID: 140050193
• Update Time: 2025-06-08

benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate
• 2680806-95-3
• EN300-7092696

• Inchi： 1S/C14H13ClN2O2/c15-13-7-6-12(8-16-13)9-17-14(18)19-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)
• InChI Key： BMABTFPHBRIYNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.0665554g/mol
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate

Introduction to Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate (CAS No: 2680806-95-3)

Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate, a compound with the chemical formula C₁₄H₁₄ClN₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl and N-[(6-chloropyridin-3-yl)methyl] functional groups, which contribute to its unique chemical properties and potential biological activities. The CAS number 2680806-95-3 uniquely identifies this substance, facilitating its recognition in scientific literature and industrial applications.

The benzyl moiety is a common aromatic group in organic chemistry, known for its stability and ability to participate in various chemical reactions. Its presence in Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate suggests potential interactions with biological targets, making it a valuable component in drug design. On the other hand, the N-[(6-chloropyridin-3-yl)methyl] group introduces a pyridine core, which is a pivotal structural element in many bioactive molecules. Pyridine derivatives are widely studied for their role in modulating enzyme activity and receptor binding, making this compound of considerable interest in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various therapeutic agents. The specific arrangement of atoms in Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate may contribute to its potential as a precursor or active ingredient in pharmaceutical formulations. This compound's structure allows for multiple points of interaction with biological systems, which is a key factor in drug design and development.

Current research in the field of medicinal chemistry has highlighted the importance of pyridine-based scaffolds in the discovery of new drugs. The 6-chloropyridin-3-yl moiety, a key component of this compound, has been extensively studied for its role in enhancing binding affinity and selectivity towards various biological targets. Studies have shown that chlorinated pyridines can significantly improve the pharmacokinetic properties of drug candidates, making them more suitable for therapeutic applications. The incorporation of this group into Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate suggests that it may exhibit similar advantages.

The benzyl carbamate moiety is another critical feature of this compound that warrants further investigation. Carbamates are known to exhibit a range of biological activities, including neuroprotective, anti-inflammatory, and anticancer effects. The benzyl group's stability and reactivity make it an ideal candidate for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic needs. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is essential.

In the context of contemporary pharmaceutical research, Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate represents a promising candidate for further exploration. Its unique structural features suggest potential applications in the development of new drugs targeting various diseases. The combination of the benzyl and N-[(6-chloropyridin-3-yl)methyl] groups provides a rich framework for medicinal chemists to explore different modifications and functionalizations. These efforts could lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The compound's relevance extends beyond academic research; it also holds industrial significance due to its potential as an intermediate in drug synthesis. The pharmaceutical industry continually seeks innovative compounds that can be developed into marketable drugs. Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate's structural features make it a candidate for large-scale production if its biological activity justifies such efforts. This underscores its importance not only as a scientific curiosity but also as a practical tool for drug development.

The study of Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate also contributes to our understanding of how structural modifications can influence biological activity. By examining this compound, researchers can gain insights into how different functional groups interact with biological targets and how these interactions can be optimized for therapeutic purposes. Such knowledge is crucial for designing drugs that are both effective and safe.

In conclusion, Benzyl N-[(6-chloropyridin-3-yl)methyl]carbamate (CAS No: 2680806-95) is a compound with significant potential in pharmaceutical chemistry. Its unique structure, characterized by the presence of benzyl and N-[ ( 6 - chloropyridin - 3 - yl ) methyl ] groups, makes it an attractive candidate for further research and development. The current focus on pyridine-based scaffolds and carbamate derivatives positions this compound as a valuable asset in the quest for novel therapeutic agents.